Cas no 20865-27-4 (4-amino-5,6-dichloropyridazine-3-carboxamide)

• Product Name: 4-amino-5,6-dichloropyridazine-3-carboxamide
• CAS No: 20865-27-4
• MF: C₅H₄Cl₂N₄O
• MW: 207.017457962036
• MDL: MFCD24630361
• CID: 5683165
• PubChem ID: 21817459
• Update Time: 2025-06-10

4-amino-5,6-dichloropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxamide, 4-amino-5,6-dichloro-
• 4-amino-5,6-dichloropyridazine-3-carboxamide
• 20865-27-4
• EN300-25391889

• MDL： MFCD24630361
• Inchi： 1S/C5H4Cl2N4O/c6-1-2(8)3(5(9)12)10-11-4(1)7/h(H2,8,11)(H2,9,12)
• InChI Key： CGDSJLIDUWEAQR-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=NN=C(Cl)C(Cl)=C1N

Computed Properties

• Exact Mass: 205.9762162g/mol
• Monoisotopic Mass: 205.9762162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.714±0.06 g/cm3(Predicted)
• Boiling Point: 379.8±42.0 °C(Predicted)
• pka: 12.80±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-amino-5,6-dichloropyridazine-3-carboxamide

Introduction to 4-Amino-5,6-Dichloropyridazine-3-Carboxamide (CAS No. 20865-27-4)

4-Amino-5,6-dichloropyridazine-3-carboxamide (CAS No. 20865-27-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-amino-5,6-dichloropyridazine-3-carboxamide consists of a pyridazine ring with a carboxamide group and two chlorine atoms at the 5 and 6 positions. The presence of the amino group at the 4 position adds further complexity and reactivity to the molecule. This combination of functional groups imparts unique properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the biological activities of 4-amino-5,6-dichloropyridazine-3-carboxamide. One notable area of research is its potential as an antitumor agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its antitumor properties, 4-amino-5,6-dichloropyridazine-3-carboxamide has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have indicated that this compound can effectively reduce inflammation and pain in animal models, suggesting its potential use in treating inflammatory diseases such as arthritis.

The pharmacokinetic properties of 4-amino-5,6-dichloropyridazine-3-carboxamide have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate. The compound's ability to cross the blood-brain barrier has also been explored, indicating its potential for treating central nervous system disorders.

Synthesis of 4-amino-5,6-dichloropyridazine-3-carboxamide involves several well-established chemical reactions. One common approach is to start with 5,6-dichloropyridazine and introduce the carboxamide group through a series of substitution and amidation reactions. The amino group can then be introduced via amination reactions. These synthetic routes are well-documented in the literature and can be optimized for large-scale production.

The safety profile of 4-amino-5,6-dichloropyridazine-3-carboxamide is another important aspect that has been thoroughly investigated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in preclinical models. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 4-amino-5,6-dichloropyridazine-3-carboxamide (CAS No. 20865-27-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, contributing to the advancement of drug discovery and development.